BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: A1874
Solubility and Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Al1874

Cat. No.: B15621754

For Researchers, Scientists, and Drug Development Professionals

Introduction

A1874 is a potent and highly effective proteolysis-targeting chimera (PROTAC) that induces the
degradation of Bromodomain-containing protein 4 (BRD4).[1][2] It is a nutlin-based molecule
that also stabilizes p53, demonstrating a synergistic anti-proliferative effect in cancer cell lines
with wild-type p53.[3][4] A1874 induces BRD4 degradation with a DC50 (concentration for 50%
degradation) of 32 nM in cells and can achieve a maximum degradation (Dmax) of over 98%.
[1][2] Proper handling, including correct solubilization and stock solution preparation, is critical
for obtaining reliable and reproducible results in both in vitro and in vivo experiments.

A1874 Physicochemical Properties
e Molecular Formula: C58H62CI3F2N907S[3][5]
e Molecular Weight: 1173.6 g/mol [3][5]

e Appearance: Solid powder[4]

Solubility Profile

The solubility of A1874 has been determined in various common laboratory solvents. It is
essential to use high-purity, anhydrous solvents, as the presence of moisture can significantly
reduce the solubility of the compound, particularly in DMSO.[1][2]
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Concentration
Solvent
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 100 - 150 mg/mL

85.2-127.81 mM

Use of fresh,
anhydrous
(hygroscopic) DMSO
is recommended as
absorbed moisture
can decrease
solubility.[1][2][3]
Sonication or gentle
heating may be
required to fully
dissolve the

compound.[1]

Ethanol ~100 mg/mL

~85.2 mM

One source reports
high solubility[2], while
another indicates it is
only slightly soluble
(0.1-1 mg/mL)[5]. It is
advisable to test
solubility with a small

amount first.

Water < 0.1 mg/mL

Insoluble

A1874 is practically
insoluble in aqueous

solutions alone.[2][3]

Experimental Protocols: Stock Solution Preparation

This protocol details the preparation of a high-concentration stock solution in DMSO, suitable

for serial dilution in cell culture media for in vitro assays.

Materials:

e A1874 powder
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e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated pipette

Procedure:

o Equilibration: Allow the A1874 vial to equilibrate to room temperature before opening to
prevent condensation.

» Weighing: Weigh the desired amount of A1874 powder in a sterile container.

e Solubilization: Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired
concentration (e.g., for a 100 mg/mL stock, add 10 pL of DMSO for every 1 mg of A1874).

o Dissolution: Vortex or sonicate the solution until the A1874 is completely dissolved. A clear
solution should be obtained. If precipitation occurs, gentle warming can be applied.[1]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.[1][2] Store aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for
shorter periods (up to 1 month).[2][6]
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Workflow for preparing A1874 stock solution for in vitro use.

Materials:

Workflow: In Vitro Stock Preparation

Equilibrate A1874
Powder to RT
(Weigh PowdeD

Add Anhydrous
DMSO

Vortex / Sonicate

Until Dissolved

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C
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This protocol provides a method for preparing a vehicle-based solution of A1874 suitable for
administration in animal studies. This formulation uses a combination of solvents to improve
bioavailability.
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A1874 high-concentration DMSO stock (e.g., 25 mg/mL)
PEG300

Tween-80

Saline (0.9% NacCl in ddH20)

Sterile tubes

Procedure:

Prepare Saline: Dissolve 0.9 g of sodium chloride in ddH20 and adjust the final volume to
100 mL.[1]

Solvent Mixture: The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-
80, and 45% Saline.[1]

Step-wise Addition: For a 1 mL final working solution, add the components sequentially in the
following order: a. Start with 400 pL of PEG300. b. Add 100 pL of the A1874 DMSO stock
solution and mix thoroughly. c. Add 50 pL of Tween-80 and mix until the solution is clear. d.
Add 450 pL of Saline to reach the final volume of 1 mL. Mix again.

Final Concentration: This protocol yields a clear solution with a concentration of = 2.5
mg/mL.[1]

Administration: Use the prepared solution immediately for optimal results.

This protocol outlines the preparation of a corn oil-based suspension for in vivo administration.

Materials:

e A1874 high-concentration DMSO stock (e.g., 25 mg/mL)

e Corn Oil

o Sterile tubes
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Procedure:
e Solvent Mixture: The final solvent composition will be 10% DMSO and 90% Corn Oil.[1]

o Step-wise Addition: To prepare a 1 mL final working solution: a. Add 100 pL of the A1874
DMSO stock solution to a sterile tube. b. Add 900 pL of corn oil.

e Mixing: Vortex thoroughly to ensure a uniform suspension.
» Final Concentration: This protocol yields a solution with a concentration of = 2.5 mg/mL.[1]
o Administration: Use the prepared solution immediately.

Mechanism of Action: A1874 as a BRD4 Degrader

A1874 functions as a PROTAC by simultaneously binding to the BRD4 protein and an E3
ubiquitin ligase, forming a ternary complex. This proximity induces the ubiquitination of BRD4,
marking it for degradation by the proteasome. Concurrently, the nutlin-based component
stabilizes p53, enhancing its tumor-suppressive functions.
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A1874 Dual Mechanism of Action
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A1874 forms a ternary complex to induce BRD4 degradation and also stabilizes p53.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: A1874 Solubility and
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621754#a1874-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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